Cas no 353235-72-0 (Methyl 3-((pyridin-3-ylmethyl)amino)benzoate)

• Product Name: Methyl 3-((pyridin-3-ylmethyl)amino)benzoate
• CAS No: 353235-72-0
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 2951475
• PubChem ID: 43139315
• Update Time: 2025-04-21

Methyl 3-((pyridin-3-ylmethyl)amino)benzoate Chemical and Physical Properties

Names and Identifiers

• 3-((吡啶-3-基甲基)氨基)苯甲酸甲酯
• Methyl 3-((pyridin-3-ylmethyl)amino)benzoate
• methyl 3-(pyridin-3-ylmethylamino)benzoate
• Methyl3-((pyridin-3-ylmethyl)amino)benzoate
• N-(3-methoxycarbonylphenyl) pyrid-3-ylmethylamine
• GUOFLNLURXMTFA-UHFFFAOYSA-N
• Benzoic acid, 3-[(3-pyridinylmethyl)amino]-, methyl ester
• 353235-72-0
• DB-142916
• SCHEMBL6727493

• Inchi： 1S/C14H14N2O2/c1-18-14(17)12-5-2-6-13(8-12)16-10-11-4-3-7-15-9-11/h2-9,16H,10H2,1H3
• InChI Key： GUOFLNLURXMTFA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)NCC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 242.106
• Monoisotopic Mass: 242.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.2